1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methylamino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C10H13ClFNO.ClH/c1-7(14)5-13-6-8-9(11)3-2-4-10(8)12;/h2-4,7,13-14H,5-6H2,1H3;1H
• InChI Key: RUCLJQDFSOYBSL-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=C(C=CC=C1Cl)F)O.Cl
• Molecular Formula: C10H14Cl2FNO
• Molecular Weight: 254.13 g/mol

Description

1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride, also known as CFTRinh-172, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which is a protein that regulates salt and water transport in the body. CFTRinh-172 has been shown to have a variety of applications in both basic and clinical research, and has the potential to be used as a therapeutic agent for cystic fibrosis and other diseases.

Mechanism of Action

1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride works by binding to the CFTR chloride channel and blocking its function. It binds to a specific site on the channel and prevents chloride ions from passing through, which disrupts the transport of salt and water in the body. This leads to a buildup of mucus in the lungs and other organs, which is a characteristic feature of cystic fibrosis.
Biochemical and physiological effects:
1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride has a variety of biochemical and physiological effects, depending on the specific application. In general, it has been shown to inhibit the function of the CFTR chloride channel, which leads to a decrease in salt and water transport in the body. This can have a variety of effects on different organs and systems, including the lungs, pancreas, and digestive system.

Advantages and Limitations for Lab Experiments

1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride has several advantages for use in lab experiments. It is a potent and selective inhibitor of CFTR, which makes it a useful tool for studying the function of the channel. It is also relatively easy to synthesize and can be obtained from commercial sources. However, there are also some limitations to its use. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, it may not be effective in all cell types or in all disease models.

Future Directions

There are several future directions for research on 1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride. One area of focus is the development of new therapies for cystic fibrosis and other diseases that target the CFTR chloride channel. 1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride has shown promise as a therapeutic agent, and there is ongoing research to develop more effective and targeted inhibitors of the channel. Another area of focus is the study of the effects of CFTR mutations on channel function, and the development of personalized therapies for patients with specific mutations. Finally, there is ongoing research to understand the role of CFTR in other diseases, such as diarrhea and polycystic kidney disease, and to develop new therapies for these conditions.

Scientific Research Applications

1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride has been widely used in scientific research to study the function of the CFTR chloride channel and its role in disease. It has been shown to be a potent and selective inhibitor of CFTR, and has been used to investigate the role of CFTR in diseases such as cystic fibrosis, diarrhea, and polycystic kidney disease. 1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol hydrochloride has also been used to study the effects of CFTR mutations on channel function, and to develop new therapies for cystic fibrosis and other diseases.